Cas no 102118-00-3 ((2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid)

• Product Name: (2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid
• CAS No: 102118-00-3
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD08282669
• CID: 5548194
• PubChem ID: 7061914
• Update Time: 2025-05-22

(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid
• (S)-2-(4-Oxobenzo[d][1,2,3]triazin-3(4h)-yl)propanoic acid

• MDL： MFCD08282669
• Inchi： 1S/C10H9N3O3/c1-6(10(15)16)13-9(14)7-4-2-3-5-8(7)11-12-13/h2-6H,1H3,(H,15,16)/t6-/m0/s1
• InChI Key： HWXISOGIRJVVTE-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](N1C(=O)C2=CC=CC=C2N=N1)C

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 420.2±47.0 °C at 760 mmHg
• Flash Point: 207.9±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid

Compound CAS No 102118-00-3: (2S)-2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoic Acid

The compound with CAS No 102118-00-3, known as (2S)-2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzotriazine ring system with a propanoic acid moiety. The stereochemistry at the second carbon atom (S configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzotriazine core has been shown to exhibit promising inhibitory activity against specific protein kinases, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, (2S)-2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoic Acid has also been investigated for its role in advanced materials development. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Scientists have reported that the compound exhibits excellent charge transport characteristics, which could be leveraged in the design of next-generation electronic materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzotriazine precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this molecule. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product.

From an analytical standpoint, the compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided critical insights into its three-dimensional structure and conformational preferences, which are essential for understanding its biological activity and physical properties.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to enhance its bioavailability and efficacy. Researchers are exploring various strategies, including the introduction of bioisosteres and the development of prodrug forms. These efforts are expected to pave the way for new therapeutic applications and improved material performance.

In conclusion, CAS No 102118-00-3 represents a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in both medicinal chemistry and materials science research.